5-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one involves the reaction of 5-methyl-1,3,4-oxadiazol-2-amine with succinic anhydride followed by cyclization with sodium hydroxide.", "Starting Materials": [ "5-methyl-1,3,4-oxadiazol-2-amine", "Succinic anhydride", "Sodium hydroxide" ], "Reaction": [ "Step 1: 5-methyl-1,3,4-oxadiazol-2-amine is reacted with succinic anhydride in the presence of a catalyst such as pyridine to form 5-(5-methyl-1,3,4-oxadiazol-2-yl)butanedioic acid.", "Step 2: The resulting acid is then treated with sodium hydroxide to undergo cyclization and form 5-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one." ] } | |
CAS RN |
182482-40-2 |
Product Name |
5-(5-methyl-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one |
Molecular Formula |
C7H9N3O2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
